Cas no 50745-65-8 (2-Butenoic acid, 4-bromo-, 1,1-dimethylethyl ester)

The compound 2-Butenoic acid, 4-bromo-, 1,1-dimethylethyl ester is a brominated unsaturated ester with potential utility in organic synthesis and pharmaceutical intermediates. Its structure, featuring a reactive α,β-unsaturated carbonyl system and a bromine substituent, allows for selective functionalization, including nucleophilic substitution or cross-coupling reactions. The tert-butyl ester group enhances stability, facilitating handling and storage while remaining cleavable under acidic conditions. This compound may serve as a versatile building block for constructing complex molecules, particularly in medicinal chemistry and materials science. Its defined reactivity profile and moderate steric hindrance make it suitable for controlled synthetic transformations.
2-Butenoic acid, 4-bromo-, 1,1-dimethylethyl ester structure
50745-65-8 structure
Product Name:2-Butenoic acid, 4-bromo-, 1,1-dimethylethyl ester
CAS No:50745-65-8
MF:C8H13BrO2
MW:221.091622114182
MDL:MFCD20484020
CID:1569072
PubChem ID:11806237
Update Time:2025-06-25

2-Butenoic acid, 4-bromo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 4-bromo-, 1,1-dimethylethyl ester
    • tert-Butyl 4-bromobut-2-enoate
    • O10152
    • (E)-tert-Butyl 4-bromobut-2-enoate
    • TERT-BUTYL (2E)-4-BROMOBUT-2-ENOATE
    • MFCD20484020
    • (E)-tert-Butyl4-bromobut-2-enoate
    • 86606-04-4
    • CS-0246852
    • O12135
    • VCZ9QG94B9
    • SCHEMBL6759476
    • SCHEMBL6759479
    • AKOS016009227
    • AS-49925
    • 1,1-Dimethylethyl (2E)-4-bromo-2-butenoate
    • tert-Butyl trans-4-bromo-2-butenoate
    • 2-Butenoic acid, 4-bromo-, 1,1-dimethylethyl ester, (E)-
    • UNII-VCZ9QG94B9
    • tert-Butyl4-bromobut-2-enoate
    • 2-Butenoic acid, 4-bromo-, 1,1-dimethylethyl ester, (2E)-
    • DB-362289
    • tert-Butyl (2E)-4-bromo-2-butenoate
    • 50745-65-8
    • Tert-butyl (E)-4-bromobut-2-enoate
    • EN300-345030
    • GJWISYPNGDTPOP-SNAWJCMRSA-N
    • MDL: MFCD20484020
    • Inchi: 1S/C8H13BrO2/c1-8(2,3)11-7(10)5-4-6-9/h4-5H,6H2,1-3H3/b5-4+
    • InChI Key: GJWISYPNGDTPOP-SNAWJCMRSA-N
    • SMILES: BrC/C=C/C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 220.00989
  • Monoisotopic Mass: 220.00989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

2-Butenoic acid, 4-bromo-, 1,1-dimethylethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB485253-250 mg
tert-Butyl 4-bromobut-2-enoate, 90%; .
50745-65-8 90%
250MG
€279.00 2022-03-01
abcr
AB485253-1 g
tert-Butyl 4-bromobut-2-enoate, 90%; .
50745-65-8 90%
1g
€639.00 2022-03-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T56950-250mg
Tert-Butyl 4-bromobut-2-enoate
50745-65-8 98%
250mg
¥3472.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T56950-1g
Tert-Butyl 4-bromobut-2-enoate
50745-65-8 98%
1g
¥5282.0 2023-09-06
abcr
AB485253-250mg
tert-Butyl 4-bromobut-2-enoate, 90%; .
50745-65-8 90%
250mg
€379.00 2025-02-20
abcr
AB485253-1g
tert-Butyl 4-bromobut-2-enoate, 90%; .
50745-65-8 90%
1g
€824.50 2025-02-20
abcr
AB485253-5g
tert-Butyl 4-bromobut-2-enoate, 90%; .
50745-65-8 90%
5g
€1681.20 2025-03-03
Crysdot LLC
CD00003746-1g
tert-Butyl 4-bromobut-2-enoate
50745-65-8 97%
1g
$707 2024-07-19

2-Butenoic acid, 4-bromo-, 1,1-dimethylethyl ester Related Literature

Additional information on 2-Butenoic acid, 4-bromo-, 1,1-dimethylethyl ester

Introduction to 2-Butenoic acid, 4-bromo-, 1,1-dimethylethyl ester (CAS No. 50745-65-8)

2-Butenoic acid, 4-bromo-, 1,1-dimethylethyl ester (CAS No. 50745-65-8) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, also known as tert-butyl 4-bromocrotonate, is a versatile building block used in the synthesis of various bioactive molecules and pharmaceuticals. Its unique structure and reactivity make it an essential intermediate in the development of novel drugs and materials.

The chemical structure of 2-Butenoic acid, 4-bromo-, 1,1-dimethylethyl ester consists of a brominated crotonic acid ester with a tert-butyl group. The presence of the bromine atom and the tert-butyl ester group imparts specific reactivity and stability to the molecule, making it highly valuable in synthetic chemistry. The bromine atom can be readily substituted in various reactions, such as nucleophilic substitution and cross-coupling reactions, while the tert-butyl ester group provides protection for the carboxylic acid functionality during multi-step syntheses.

In recent years, 2-Butenoic acid, 4-bromo-, 1,1-dimethylethyl ester has gained significant attention due to its applications in the synthesis of biologically active compounds. For instance, it has been used as a key intermediate in the synthesis of antiviral agents, anticancer drugs, and other therapeutic molecules. The ability to introduce functional groups through the bromine atom allows for the creation of diverse molecular structures with tailored biological activities.

One notable application of 2-Butenoic acid, 4-bromo-, 1,1-dimethylethyl ester is in the development of antiviral drugs. Researchers have utilized this compound to synthesize prodrugs that are activated in specific cellular environments, enhancing their efficacy and reducing side effects. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl 4-bromocrotonate exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

In addition to its role in drug discovery, 2-Butenoic acid, 4-bromo-, 1,1-dimethylethyl ester has also found applications in materials science. Its unique chemical properties make it suitable for the synthesis of functional polymers and coatings. For instance, it can be used to create polymers with controlled release properties for drug delivery systems or as components in advanced coatings with improved durability and performance.

The synthesis of 2-Butenoic acid, 4-bromo-, 1,1-dimethylethyl ester typically involves a series of well-established organic reactions. One common method involves the reaction of crotonic acid with tert-butanol to form the tert-butyl ester, followed by bromination to introduce the bromine atom. This process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The safety and handling of 2-Butenoic acid, 4-bromo-, 1,1-dimethylethyl ester are important considerations for researchers and industrial chemists. While it is not classified as a hazardous material or controlled substance, proper safety protocols should be followed during its use. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

In conclusion, 2-Butenoic acid, 4-bromo-, 1,1-dimethylethyl ester (CAS No. 50745-65-8) is a valuable compound with a wide range of applications in organic synthesis and pharmaceutical research. Its unique chemical properties make it an essential building block for the development of novel drugs and materials. Ongoing research continues to explore new uses for this compound, further highlighting its importance in modern chemistry and biology.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen